Cas no 862807-43-0 (N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide
• CAS No: 862807-43-0
• MF: C₁₂H₆Cl₂N₂O₂S
• MW: 313.159239292145
• CID: 6235983
• PubChem ID: 2159269
• Update Time: 2025-09-27

N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide
• SR-01000007469
• HMS2243N06
• SR-01000007469-1
• SMR000017680
• N-(4,7-dichlorobenzo[d]thiazol-2-yl)furan-2-carboxamide
• 862807-43-0
• F0600-0732
• MLS000101511
• AKOS024586152
• CHEMBL1469954

• Inchi： 1S/C12H6Cl2N2O2S/c13-6-3-4-7(14)10-9(6)15-12(19-10)16-11(17)8-2-1-5-18-8/h1-5H,(H,15,16,17)
• InChI Key： YLAUXMILRJAHJC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1SC(NC(C1=CC=CO1)=O)=N2)Cl

Computed Properties

• Exact Mass: 311.9527040g/mol
• Monoisotopic Mass: 311.9527040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 83.4Ų

Additional information on N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide

Introduction to N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide (CAS No. 862807-43-0)

N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide, identified by its CAS number 862807-43-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzothiazole derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of chlorine atoms at the 4th and 7th positions of the benzothiazole ring and the furan-2-carboxamide moiety, contribute to its unique chemical properties and biological interactions.

The benzothiazole core is a prominent scaffold in medicinal chemistry, widely recognized for its role in the development of drugs targeting various diseases. Its aromatic system allows for interactions with multiple biological targets, making it a versatile platform for drug design. In particular, the chloro-substituted benzothiazole derivatives have shown enhanced binding affinity to certain enzymes and receptors, which is crucial for developing effective pharmaceutical agents.

The furan-2-carboxamide functional group in N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide introduces additional reactivity and potential sites for further chemical modifications. This group is commonly used in drug design due to its ability to form hydrogen bonds and its stability under various physiological conditions. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of antimicrobial and anti-inflammatory agents. The chloro-substituents in N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide are believed to enhance its interaction with bacterial enzymes and inhibit their growth. Additionally, the furan ring can participate in π-stacking interactions with biological targets, further improving binding affinity. These properties make this compound an attractive candidate for developing novel antibiotics and anti-inflammatory drugs.

In addition to its antimicrobial potential, N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide has shown promise in other therapeutic areas. For instance, it has been investigated for its role in modulating inflammatory pathways. The benzothiazole moiety is known to interact with various inflammatory mediators, while the carboxamide group can influence enzyme activity related to inflammation. These interactions suggest that this compound could be effective in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of chlorine atoms at specific positions on the benzothiazole ring necessitates careful handling of chlorinating agents to ensure regioselectivity. The subsequent formation of the furan-2-carboxamide group requires the use of appropriate carboxylation methods and protecting groups to prevent unwanted side reactions.

The pharmacokinetic properties of N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have begun to explore these aspects, providing valuable insights into the compound's behavior within biological systems.

In conclusion, N-(4,7-dichloro-1,3-benzothiazol-2-yl)furan-2-carboxamide represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to interact with various biological targets makes it a valuable tool for developing new drugs targeting infections, inflammation, and other diseases. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound holds great promise for improving human health.